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Compound of Interest

Compound Name: HSD17B13-IN-62-d3

Cat. No.: B15137007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal information for HSD17B13-IN-62-
d3, a deuterated inhibitor of the 17β-hydroxysteroid dehydrogenase 13 enzyme. Given its

nature as a potent research compound with incompletely characterized toxicological properties,

it is imperative to handle HSD17B13-IN-62-d3 with the utmost care in a controlled laboratory

setting. The following procedures are designed to minimize exposure risk and ensure a safe

working environment.

While a specific Safety Data Sheet (SDS) for HSD17B13-IN-62-d3 is not publicly available, the

guidance provided is based on best practices for handling similar potent, powdered research

compounds and information available for the non-deuterated analog, HSD17B13-IN-62.[1][2] A

thorough risk assessment should be conducted before commencing any work with this

substance.[2]

I. Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following PPE is

mandatory when handling HSD17B13-IN-62-d3 to prevent dermal, ocular, and respiratory

exposure.[1][3]
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

chemical solutions and

airborne particles.

Hand Protection

Two pairs of nitrile gloves

(double-gloving), minimum

thickness of 4 mil.

Prevents skin contact with the

chemical. Gloves should be

changed immediately if

contaminated.

Body Protection

A fully buttoned laboratory

coat. A chemically resistant

apron should be considered for

handling large quantities or

when there is a significant

splash risk.

Protects skin and clothing from

contamination.

Respiratory Protection

All handling of the solid

compound must be performed

within a certified chemical

fume hood. A respirator with a

particulate filter may be

necessary for weighing large

quantities.

Prevents inhalation of airborne

powder or aerosols.

II. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of HSD17B13-IN-62-
d3. All procedures involving the solid form of the compound must be conducted in a designated

area within a certified chemical fume hood.

Preparation and Decontamination:

Designate a specific area within a chemical fume hood for all work with HSD17B13-IN-62-
d3.
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Before starting, decontaminate the work surface with an appropriate solvent, such as 70%

ethanol.

Weighing the Compound:

Perform all weighing of the solid compound inside the chemical fume hood.

Use anti-static weighing paper or a tared vial to minimize the dispersal of the powder.

Solution Preparation:

HSD17B13-IN-62-d3 is expected to be soluble in organic solvents like DMSO and ethanol,

with poor solubility in water.

When preparing stock solutions, add the solvent to the vial containing the pre-weighed

compound to avoid generating dust.

Stock solutions should be stored at -20°C for short-term and -80°C for long-term stability,

protected from light. It is advisable to aliquot stock solutions to avoid repeated freeze-thaw

cycles.

Spill Procedures:

Small Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Small Solid Spills: Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully wipe up the material and place it in a sealed container for disposal.

Large Spills: Evacuate the area immediately and follow your institution's emergency

procedures.

Following any spill cleanup, decontaminate the area with a suitable detergent and then

with 70% ethanol.

III. Disposal Plan
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Proper disposal of HSD17B13-IN-62-d3 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure. This compound must be treated as

hazardous chemical waste.

Waste Type Disposal Procedure

Unused Compound

All unused solid HSD17B13-IN-62-d3 and

solutions must be disposed of as hazardous

chemical waste. Do not dispose of it down the

drain or in regular trash.

Contaminated Materials

All disposable items that have come into contact

with the compound, including pipette tips,

gloves, weighing paper, and labware, must be

collected in a designated, sealed, and clearly

labeled hazardous waste container.

Waste Containers

Waste containers must be clearly labeled with

"Hazardous Waste," the full chemical name

"HSD17B13-IN-62-d3," and any other contents

(e.g., solvents). The container should be leak-

proof and made of a compatible material.

Final Disposal

Arrange for a licensed professional waste

disposal service to collect and dispose of the

hazardous waste in accordance with all local,

state, and federal regulations.

IV. Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling HSD17B13-IN-62-d3 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of HSD17B13-IN-62-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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